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Compound of Interest

Compound Name: 1-Chlorodecane

Cat. No.: B1668793

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 1-Chlorodecane in a laboratory setting. Adherence to these guidelines is essential
for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Engineering Controls

1-Chlorodecane is a combustible liquid that can cause skin and serious eye irritation.[1] It is
also suspected of causing cancer and is very toxic to aquatic life with long-lasting effects.[2][3]
[4] Due to these hazards, proper engineering controls are the first line of defense.

» Ventilation: All work with 1-Chlorodecane should be conducted in a well-ventilated area.[1]
[5] For procedures that may generate vapors or mists, a chemical fume hood is mandatory.

o Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are
readily accessible and in close proximity to the workstation.[1]

o Storage: Store 1-Chlorodecane in a cool, dry, and well-ventilated place, away from heat,
sparks, open flames, and other sources of ignition.[1][5][6] Keep containers tightly closed.[1]
[2] The storage area should be designated for flammable liquids.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure. The following PPE is
mandatory when handling 1-Chlorodecane:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks
with a higher risk of splashes, chemical-resistant coveralls are recommended.

e Hand Protection: The selection of appropriate gloves is crucial. While specific breakthrough
time data for 1-Chlorodecane is not readily available in published chemical resistance
guides, recommendations can be made based on its chemical class (halogenated alkane).

Glove Selection Guide for 1-Chlorodecane
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Glove Material

Recommendation for 1-
Chlorodecane
(Halogenated Alkane)

Rationale

Viton®

Excellent

Fluoroelastomer gloves like
Viton® generally provide
excellent resistance to
aromatic and aliphatic
hydrocarbons, as well as

chlorinated solvents.

Butyl Rubber

Good to Fair

Butyl rubber offers good
resistance to a wide range of
chemicals but may not perform
as well with some halogenated

hydrocarbons.

Nitrile Rubber

Fair to Poor (Splash Protection
Only)

Nitrile gloves are suitable for
incidental splash protection but
are not recommended for
prolonged or immersive
contact with halogenated
hydrocarbons, as
breakthrough can occur

quickly.

Neoprene is generally not

Neoprene Poor recommended for use with
halogenated hydrocarbons.
Latex gloves offer poor
resistance to most organic
Natural Rubber (Latex) Poor

solvents and are not suitable

for handling 1-Chlorodecane.

Important Note: Always inspect gloves for signs of degradation (swelling, discoloration,

cracking) or punctures before and during use. If contact with 1-Chlorodecane occurs, remove

and replace disposable gloves immediately. For reusable gloves, follow the manufacturer's

guidelines for decontamination and reuse.
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Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the necessary steps for safely handling 1-Chlorodecane from
preparation to the completion of the experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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